Cas no 899354-79-1 (2-(3-Fluoro-4-methoxyphenyl)pyrrolidine)

• Product Name: 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine
• CAS No: 899354-79-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD05189327
• CID: 4664337
• PubChem ID: 62919366
• Update Time: 2025-10-31

2-(3-Fluoro-4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)pyrrolidine
• N12813
• 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine

• MDL： MFCD05189327
• Inchi： 1S/C11H14FNO/c1-14-11-5-4-8(7-9(11)12)10-3-2-6-13-10/h4-5,7,10,13H,2-3,6H2,1H3
• InChI Key： LKGIRHSTUHRWFX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCCN1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3

Additional information on 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine

Comprehensive Overview of 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine (CAS No. 899354-79-1)

2-(3-Fluoro-4-methoxyphenyl)pyrrolidine (CAS No. 899354-79-1) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrrolidine ring attached to a 3-fluoro-4-methoxyphenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

The growing interest in fluorinated compounds like 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Fluorine incorporation often improves membrane permeability—a critical factor in drug design—addressing common challenges like poor absorption or rapid clearance. Recent studies highlight its relevance in developing selective enzyme inhibitors, with particular focus on kinases and GPCRs (G-protein-coupled receptors), which are hot topics in precision medicine and AI-driven drug discovery.

From a synthetic chemistry perspective, the pyrrolidine scaffold in this compound offers stereochemical diversity, enabling chiral synthesis for enantioselective applications. Its methoxy and fluoro substituents contribute to electronic effects that influence binding affinity—an area explored in computational chemistry and molecular docking simulations. These attributes align with current trends in fragment-based drug design (FBDD), where small molecules like 899354-79-1 serve as building blocks for larger pharmacophores.

Environmental and regulatory considerations also shape the discourse around 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine. With increasing emphasis on green chemistry, researchers are optimizing synthetic routes to minimize hazardous byproducts. The compound’s stability under physiological conditions makes it a candidate for sustainable pharmaceutical workflows, addressing industry demands for eco-friendly intermediates—a frequent search query among synthetic chemists.

Analytical characterization of CAS 899354-79-1 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. These methods are crucial for quality control, especially when the compound is used in high-throughput screening (HTS) platforms—a trending topic in AI-augmented drug discovery pipelines.

In material science, derivatives of 2-(3-Fluoro-4-methoxyphenyl)pyrrolidine have shown promise in organic electronics due to their electron-withdrawing properties. The fluoro and methoxy groups modulate HOMO-LUMO gaps, a key parameter in designing organic semiconductors—an area gaining traction in renewable energy research.

Future directions for this compound include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing popular search trends like "degradation therapeutics." Its structural flexibility allows conjugation with E3 ligase ligands, positioning it as a potential warhead in next-generation therapeutics.